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Compound of Interest

Compound Name: Cesium peroxide

Cat. No.: B1173433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the three primary oxides of cesium:

cesium oxide (Cs₂O), cesium peroxide (Cs₂O₂), and cesium superoxide (CsO₂). The

information presented is curated to assist researchers in understanding the distinct chemical

and physical properties of these compounds, supported by available experimental data.

Quantitative Data Summary
The fundamental properties of the cesium oxides are summarized in the table below for

straightforward comparison.
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Property
Cesium Oxide
(Cs₂O)

Cesium Peroxide
(Cs₂O₂)

Cesium Superoxide
(CsO₂)

Molecular Formula Cs₂O Cs₂O₂ CsO₂

Molar Mass 281.81 g/mol 297.81 g/mol [1] 164.90 g/mol

Appearance
Yellow-orange

hexagonal crystals
Yellowish solid[2] Orange solid

Crystal Structure

Trigonal (R-3m)[3][4]

[5] or Orthorhombic

(Pnma)[6]

Orthorhombic[2]

Orthorhombic

(Cmmm)[7][8],

complex low-

temperature phases[9]

Density 4.65 g/cm³ Not specified 3.77 g/cm³

Melting Point 490 °C Decomposes
~400 °C

(decomposes)

Standard Enthalpy of

Formation (ΔHᵮ°)
-345.8 kJ/mol Not directly available -295 kJ/mol

Oxygen-Oxygen Bond None Peroxide ion (O₂²⁻) Superoxide ion (O₂⁻)

Structural and Chemical Properties
Cesium Oxide (Cs₂O), the simplest of the three, exists in at least two crystalline forms: a

trigonal structure and an orthorhombic structure.[3][4][5][6] In the trigonal form, the cesium

cations are bonded to three oxygen anions in a distorted T-shaped geometry.[3] The

orthorhombic structure features two distinct cesium ion sites with different coordination

geometries.[6]

Cesium Peroxide (Cs₂O₂) is characterized by the presence of the peroxide anion (O₂²⁻). It

crystallizes in an orthorhombic structure.[2]

Cesium Superoxide (CsO₂) contains the superoxide radical anion (O₂⁻), which has an unpaired

electron, making the compound paramagnetic. Its crystal structure is reported to be

orthorhombic at room temperature.[7][8] At lower temperatures, it undergoes complex structural

phase transitions.[9]
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Synthesis and Reactivity
The synthesis of these oxides is primarily achieved through the direct reaction of cesium metal

with oxygen, with the product depending on the stoichiometry and reaction conditions.

Synthesis Pathways
Burning cesium in an excess of oxygen predominantly yields cesium superoxide (CsO₂).

Cesium peroxide (Cs₂O₂) can be formed by the thermal decomposition of the superoxide or

by reacting stoichiometric amounts of cesium and oxygen.[2] Cesium oxide (Cs₂O) is typically

prepared by the reaction of cesium metal with cesium superoxide.

Cesium (Cs)

Cesium Superoxide (CsO₂)
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Oxygen (O2) Cesium Peroxide (Cs₂O₂)
heat
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Synthesis pathways for cesium oxides.

Thermal Decomposition
The thermal stability of the cesium oxides decreases with increasing oxygen content. Cesium

superoxide decomposes to cesium peroxide upon heating, which in turn decomposes to

cesium oxide at higher temperatures.[2][10]

Cesium Superoxide (CsO₂) Cesium Peroxide (Cs₂O₂)~400°C
Cesium Oxide (Cs₂O)>650°C

Oxygen (O₂)
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Thermal decomposition of cesium oxides.
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Reactivity with Water
All three cesium oxides react vigorously with water.

Cesium Oxide (Cs₂O) reacts with water to form cesium hydroxide (CsOH), a strong base.[11]

Cs₂O(s) + H₂O(l) → 2CsOH(aq)

Cesium Peroxide (Cs₂O₂) reacts with water to produce cesium hydroxide and hydrogen

peroxide.

Cesium Superoxide (CsO₂) reacts with water to yield cesium hydroxide, hydrogen peroxide,

and oxygen gas.

The reactivity with water becomes increasingly vigorous from the oxide to the superoxide due

to the liberation of highly reactive oxygen species.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of cesium oxides are not readily

available in the public domain due to the hazardous nature of cesium metal and the high

reactivity of the resulting oxides. However, the general synthetic approaches are outlined

below.

General Synthesis of Cesium Superoxide (CsO₂): The primary method involves the direct

combustion of cesium metal in an excess of pure, dry oxygen. This reaction is highly

exothermic and should be performed in a controlled environment, such as a glovebox, with

appropriate safety measures.

General Synthesis of Cesium Peroxide (Cs₂O₂):

From Cesium Superoxide: Cesium superoxide is heated under vacuum at approximately 400

°C, leading to the loss of oxygen and the formation of cesium peroxide.[2][10]

Direct Synthesis: Stoichiometric amounts of cesium metal and oxygen are reacted, often in a

solvent like liquid ammonia, at low temperatures.

General Synthesis of Cesium Oxide (Cs₂O): This oxide is typically prepared by reacting cesium

metal with a controlled amount of cesium superoxide. The reaction is carried out in an inert
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atmosphere to prevent the formation of higher oxides.

Caution: Cesium metal is extremely pyrophoric and reacts explosively with water.[12][13][14] All

handling of cesium and its oxides must be conducted in a dry, inert atmosphere (e.g., argon or

nitrogen) in a glovebox. Appropriate personal protective equipment is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. webqc.org [webqc.org]

2. Caesium peroxide - Wikipedia [en.wikipedia.org]

3. next-gen.materialsproject.org [next-gen.materialsproject.org]

4. mp-7988: Cs2O (trigonal, R-3m, 166) [legacy.materialsproject.org]

5. Materials Data on Cs2O by Materials Project (Dataset) | DOE Data Explorer [osti.gov]

6. next-gen.materialsproject.org [next-gen.materialsproject.org]

7. Materials Data on CsO2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]

8. Materials Data on CsO2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]

9. [2306.14724] The crystal and magnetic structure of cesium superoxide [arxiv.org]

10. "THE THERMAL DECOMPOSITION OF CESIUM SUPEROXIDE" by George V. Morris
[digitalcommons.uri.edu]

11. homework.study.com [homework.study.com]

12. WebElements Periodic Table » Caesium » reactions of elements [webelements.com]

13. chem.libretexts.org [chem.libretexts.org]

14. Reddit - The heart of the internet [reddit.com]

To cite this document: BenchChem. [A Comparative Analysis of Cesium Oxides: Cs₂O,
Cs₂O₂, and CsO₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-
cs-o-cso]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.webelements.com/caesium/chemistry.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__1%3A_The_Alkali_Metals/2Reactions_of_the_Group_1_Elements/Reactions_of_Group_1_Elements_with_Water
https://www.reddit.com/r/interestingasfuck/comments/vrtg2q/liquid_oxygen_meets_the_most_reactive_metal_on/
https://www.benchchem.com/product/b1173433?utm_src=pdf-custom-synthesis
https://www.webqc.org/molecular-weight-of-cs2o2.html
https://en.wikipedia.org/wiki/Caesium_peroxide
https://next-gen.materialsproject.org/materials/mp-7988
https://legacy.materialsproject.org/materials/mp-7988/
https://www.osti.gov/dataexplorer/biblio/1272586-materials-data-cs2o-sg-materials-project
https://next-gen.materialsproject.org/materials/mp-755573
https://www.osti.gov/dataexplorer/biblio/dataset/1745838-materials-data-cso2-materials-project
https://www.osti.gov/dataexplorer/biblio/dataset/1676124
https://arxiv.org/abs/2306.14724
https://digitalcommons.uri.edu/oa_diss/1697/
https://digitalcommons.uri.edu/oa_diss/1697/
https://homework.study.com/explanation/metal-oxides-can-react-with-water-to-form-bases-write-an-equation-to-show-how-cesium-oxide-can-react-with-water-to-form-a-base-name-the-base-do-not-include-states.html
https://www.webelements.com/caesium/chemistry.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__1%3A_The_Alkali_Metals/2Reactions_of_the_Group_1_Elements/Reactions_of_Group_1_Elements_with_Water
https://www.reddit.com/r/interestingasfuck/comments/vrtg2q/liquid_oxygen_meets_the_most_reactive_metal_on/
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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